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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubility and preparation of c-Met-
IN-9 for use in cell culture experiments. c-Met-IN-9 is a potent and selective inhibitor of the c-
Met receptor tyrosine kinase, a key regulator of cell growth, motility, and invasion.
Dysregulation of the c-Met signaling pathway is implicated in the progression of numerous
cancers, making it a critical target for therapeutic development.

c-Met-IN-9: Mechanism of Action

c-Met-IN-9 is a 4-phenoxypyridine derivative that acts as a c-Met kinase inhibitor with an IC50
of 12 nM.[1] By binding to the ATP-binding site of the c-Met kinase domain, c-Met-IN-9 blocks
its autophosphorylation and the subsequent activation of downstream signaling pathways. This
inhibition leads to the induction of apoptosis and a reduction in tumor cell proliferation and
motility.[1]

c-Met Signaling Pathway

The c-Met signaling pathway is initiated by the binding of its ligand, hepatocyte growth factor
(HGF), to the c-Met receptor. This interaction induces receptor dimerization and
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autophosphorylation of key tyrosine residues in the kinase domain, creating docking sites for
various downstream signaling molecules. These include Gabl, GRB2, and PI3K, which in turn
activate major signaling cascades such as the RAS/MAPK, PI3K/Akt, and STAT pathways.
These pathways collectively regulate essential cellular processes like proliferation, survival,
migration, and invasion. Aberrant activation of this pathway is a hallmark of many cancers.
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Stock Solution Preparation Working Solution Preparation

1. Weigh c-Met-IN-9 2. Add sterile DMSO 3. Vortex/Sonicate to dissolve 4. Aliquot and store at 20°C or -80°C NERSCKELZEE 5. Thaw a stock aliquot 6. Serially diute in sterie cell culture medium 7. Add to cell culture

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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